Cas no 53279-82-6 (3-Iodo-4-methoxybenzyl alcohol)

3-Iodo-4-methoxybenzyl alcohol is a versatile aromatic compound featuring both an iodine substituent and a methoxy group on the benzene ring, along with a hydroxymethyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine acts as a reactive handle. The methoxy group enhances electron density, influencing reactivity and selectivity in further transformations. Its alcohol moiety allows for derivatization into esters, ethers, or other functionalized products. The compound is useful in pharmaceutical and materials science research, offering a balance of stability and reactivity for targeted synthetic applications.
3-Iodo-4-methoxybenzyl alcohol structure
53279-82-6 structure
Product name:3-Iodo-4-methoxybenzyl alcohol
CAS No:53279-82-6
MF:C8H9O2I
MW:264.05986
MDL:MFCD04210160
CID:938251
PubChem ID:24884417

3-Iodo-4-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • (3-Iodo-4-methoxyphenyl)methanol
    • 3-iodo-4-methoxybenzyl alcohol
    • (3-Iodo-4-methoxy-phenyl)-methanol
    • DA-05150
    • CS-0118775
    • MFCD04210160
    • STK198962
    • 3-Iodo-4-methoxybenzyl alcohol, 97%
    • KZPCWHSKIBZFFS-UHFFFAOYSA-N
    • 53279-82-6
    • DTXSID90358406
    • AKOS000335927
    • SCHEMBL2723044
    • DTXCID80309462
    • G78691
    • 3-Iodo-4-methoxybenzyl alcohol
    • MDL: MFCD04210160
    • Inchi: InChI=1S/C8H9IO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4,10H,5H2,1H3
    • InChI Key: KZPCWHSKIBZFFS-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1I)CO

Computed Properties

  • Exact Mass: 263.96500
  • Monoisotopic Mass: 263.96473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Melting Point: 81-85 °C
  • PSA: 29.46000
  • LogP: 1.79210

3-Iodo-4-methoxybenzyl alcohol Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H413
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S45
  • Hazardous Material Identification: T
  • Risk Phrases:R25

3-Iodo-4-methoxybenzyl alcohol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Iodo-4-methoxybenzyl alcohol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I170835-10g
3-Iodo-4-methoxybenzyl alcohol
53279-82-6 96%
10g
¥2199.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I170835-1g
3-Iodo-4-methoxybenzyl alcohol
53279-82-6 96%
1g
¥411.90 2023-09-02
TRC
I248710-2.5g
3-Iodo-4-methoxybenzyl alcohol
53279-82-6
2.5g
$ 390.00 2022-06-04
Apollo Scientific
OR401028-1g
3-Iodo-4-methoxybenzyl alcohol
53279-82-6
1g
£125.00 2023-09-01
Alichem
A019110113-25g
(3-Iodo-4-methoxyphenyl)methanol
53279-82-6 97%
25g
$816.34 2023-09-01
SHENG KE LU SI SHENG WU JI SHU
sc-231757-1 g
3-Iodo-4-methoxybenzyl alcohol,
53279-82-6
1g
¥218.00 2023-07-11
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
659339-1G
3-Iodo-4-methoxybenzyl alcohol
53279-82-6 97%
1G
¥374.4 2022-02-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
659339-10G
3-Iodo-4-methoxybenzyl alcohol
53279-82-6
10g
¥1988.22 2023-12-01
ChemScence
CS-0118775-5g
(3-Iodo-4-methoxyphenyl)methanol
53279-82-6
5g
$261.0 2022-04-27
abcr
AB510128-5g
3-Iodo-4-methoxybenzyl alcohol; .
53279-82-6
5g
€310.60 2023-09-02

Additional information on 3-Iodo-4-methoxybenzyl alcohol

Comprehensive Overview of 3-Iodo-4-methoxybenzyl alcohol (CAS No. 53279-82-6): Properties, Applications, and Industry Insights

3-Iodo-4-methoxybenzyl alcohol (CAS No. 53279-82-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This iodinated aromatic alcohol, featuring a methoxy substituent, has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-Iodo-4-methoxybenzyl alcohol", "CAS 53279-82-6 suppliers", and "iodinated benzyl alcohol derivatives", reflecting its growing relevance in advanced chemical workflows.

The compound’s molecular formula, C8H9IO2, highlights its distinct combination of iodine and methoxy functional groups, which contribute to its reactivity and utility in cross-coupling reactions. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 3-Iodo-4-methoxybenzyl alcohol to minimize environmental impact. Questions such as "biodegradability of iodinated aromatic compounds" and "eco-friendly halogenation methods" are increasingly common in academic and industrial forums, aligning with global sustainability goals.

In pharmaceutical research, 3-Iodo-4-methoxybenzyl alcohol serves as a precursor for drug candidates targeting neurological and inflammatory diseases. Its structural motif is often explored in structure-activity relationship (SAR) studies, particularly for designing inhibitors of enzymes like tyrosine kinases. Searches for "iodo-methoxybenzyl alcohol in drug discovery" and "CAS 53279-82-6 pharmacological applications" underscore its importance in medicinal chemistry. Additionally, the compound’s role in high-performance liquid chromatography (HPLC) as a derivatization agent has been documented, addressing queries like "HPLC analysis using iodinated benzyl alcohols".

From a commercial perspective, the demand for 3-Iodo-4-methoxybenzyl alcohol is driven by its use in agrochemical formulations, where it acts as a building block for herbicides and fungicides. Industry reports highlight keywords such as "agrochemical intermediates market trends" and "iodo-aromatics in crop protection", reflecting its agricultural significance. Regulatory compliance and safety data (e.g., "SDS for CAS 53279-82-6") are also frequently searched, emphasizing the need for transparent handling guidelines.

Technological advancements in catalysis and flow chemistry have further expanded the applications of 3-Iodo-4-methoxybenzyl alcohol. For instance, its participation in palladium-catalyzed coupling reactions (e.g., Suzuki-Miyaura) is a hot topic in synthetic organic chemistry, with searches like "iodo-methoxybenzyl alcohol in cross-coupling" gaining traction. The compound’s stability under rigorous conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing modern drug development challenges.

In material science, 3-Iodo-4-methoxybenzyl alcohol contributes to the synthesis of liquid crystals and photoactive polymers, aligning with trends in optoelectronic materials and organic semiconductors. Queries such as "iodinated benzyl alcohols in OLEDs" and "CAS 53279-82-6 for advanced materials" highlight its interdisciplinary appeal. Researchers are also investigating its potential in metal-organic frameworks (MOFs), a rapidly growing field with applications in gas storage and catalysis.

To conclude, 3-Iodo-4-methoxybenzyl alcohol (CAS No. 53279-82-6) is a multifaceted compound bridging diverse scientific domains. Its synthesis, applications, and evolving role in green chemistry and cutting-edge research make it a subject of enduring interest. By addressing frequently searched terms like "buy 3-Iodo-4-methoxybenzyl alcohol" and "53279-82-6 technical data", this overview aims to serve as a authoritative resource for chemists, procurement specialists, and R&D teams worldwide.

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(CAS:53279-82-6)3-Iodo-4-methoxybenzyl alcohol
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